![molecular formula C12H14N2O2 B6630861 1-[[4-(Hydroxymethyl)phenyl]methyl]-3-methylimidazol-2-one](/img/structure/B6630861.png)
1-[[4-(Hydroxymethyl)phenyl]methyl]-3-methylimidazol-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[[4-(Hydroxymethyl)phenyl]methyl]-3-methylimidazol-2-one, also known as HM-3, is a chemical compound that has gained attention in the field of scientific research due to its potential applications. This molecule belongs to the class of imidazolones and has a molecular weight of 202.23 g/mol. The purpose of
Mechanism of Action
The mechanism of action of 1-[[4-(Hydroxymethyl)phenyl]methyl]-3-methylimidazol-2-one is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins involved in cell signaling pathways. This compound has been shown to inhibit the activity of the protein kinase C (PKC) and the nuclear factor-kappa B (NF-κB) signaling pathways. These pathways play a critical role in the regulation of cell growth, inflammation, and apoptosis.
Biochemical and Physiological Effects:
This compound has been found to exhibit significant biochemical and physiological effects in vitro and in vivo. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In addition, it has been found to possess anti-inflammatory properties by suppressing the production of pro-inflammatory cytokines. This compound has also been found to exhibit antioxidant activity by scavenging free radicals.
Advantages and Limitations for Lab Experiments
1-[[4-(Hydroxymethyl)phenyl]methyl]-3-methylimidazol-2-one offers several advantages for lab experiments, including its ease of synthesis, stability, and low toxicity. However, it also has some limitations, such as its poor solubility in water and its limited bioavailability.
Future Directions
There are several future directions for the research on 1-[[4-(Hydroxymethyl)phenyl]methyl]-3-methylimidazol-2-one. One area of interest is the development of this compound as a potential drug candidate for the treatment of cancer and inflammation. Another area of research is the elucidation of the mechanism of action of this compound, which could provide insights into the development of new drugs targeting the PKC and NF-κB signaling pathways. Additionally, the development of new synthetic methods for this compound could improve its bioavailability and solubility, making it a more effective drug candidate.
Synthesis Methods
1-[[4-(Hydroxymethyl)phenyl]methyl]-3-methylimidazol-2-one can be synthesized using a multi-step process that involves the reaction of 4- (Hydroxymethyl) benzaldehyde with 3-methylimidazol-2-one. The reaction is carried out using a suitable solvent and a catalyst under controlled conditions. The resulting product is then purified using column chromatography to obtain pure this compound.
Scientific Research Applications
1-[[4-(Hydroxymethyl)phenyl]methyl]-3-methylimidazol-2-one has been extensively studied in the field of medicinal chemistry due to its potential applications as a drug candidate. It has been found to exhibit significant biological activity against certain diseases, including cancer and inflammation. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In addition, it has been found to possess anti-inflammatory properties by suppressing the production of pro-inflammatory cytokines.
Properties
IUPAC Name |
1-[[4-(hydroxymethyl)phenyl]methyl]-3-methylimidazol-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O2/c1-13-6-7-14(12(13)16)8-10-2-4-11(9-15)5-3-10/h2-7,15H,8-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LKDCOICNVLQYSZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CN(C1=O)CC2=CC=C(C=C2)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.